1-(1-Bromo-2-fluorobutan-2-yl)-4-fluorobenzene
Overview
Description
1-(1-Bromo-2-fluorobutan-2-yl)-4-fluorobenzene, or 1-FBF, is a fluorinated organic compound with a variety of applications in research and industry. It is a versatile building block for organic synthesis, with a wide range of potential uses in pharmaceuticals, biotechnology, and other fields. The compound has been studied for its unique properties, including its ability to act as a Lewis acid and as a potential reaction catalyst. In addition, 1-FBF has been investigated for its potential use in drug delivery, as a reagent for the synthesis of fluorinated compounds, and as a component in a range of biocatalytic systems.
Scientific Research Applications
Medicinal Chemistry
In medicinal chemistry, this compound could be explored for its potential as a building block in the synthesis of pharmacologically active molecules . Its bromo and fluoro substituents may be leveraged in cross-coupling reactions to create new chemical entities with potential therapeutic effects .
Materials Science
“1-(1-Bromo-2-fluorobutan-2-yl)-4-fluorobenzene” may serve as a precursor for the development of advanced polymers or coatings . The presence of fluorine atoms could impart properties like resistance to solvents and chemicals , making it valuable for creating durable materials .
Analytical Chemistry
In analytical chemistry, this compound could be used as a standard or reference material in chromatography or mass spectrometry. It could help in the quantification and identification of similar compounds in complex mixtures .
Agriculture
The compound’s derivatives might be investigated for their use in agricultural chemistry , possibly as pesticides or herbicides . The bromine and fluorine atoms could be critical for the biological activity against pests or weeds .
Pharmacology
Due to the structural complexity and the presence of halogens, “1-(1-Bromo-2-fluorobutan-2-yl)-4-fluorobenzene” could be utilized in pharmacological studies to modulate pharmacokinetic properties of drug candidates, such as their metabolic stability and membrane permeability .
properties
IUPAC Name |
1-(1-bromo-2-fluorobutan-2-yl)-4-fluorobenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11BrF2/c1-2-10(13,7-11)8-3-5-9(12)6-4-8/h3-6H,2,7H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CRHAGXNRGCSNGC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(CBr)(C1=CC=C(C=C1)F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11BrF2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.09 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(1-Bromo-2-fluorobutan-2-yl)-4-fluorobenzene | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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